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Compound of Interest

Compound Name: Trichloromethanol

Cat. No.: B1233427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2,2-Trichloroethanol, a significant
chemical intermediate and pharmacologically active molecule. While sometimes referred to as
Trichloromethanol, the compound is formally and more commonly known as 2,2,2-
Trichloroethanol. This document details its chemical properties, synthesis, applications in
organic chemistry, and its role in drug development and neuropharmacology.

Chemical Identity and Properties

2,2,2-Trichloroethanol is a chlorinated analog of ethanol.[1] Its physical and chemical properties
are summarized in the tables below.

Synonyms and Alternative Names
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Name Source
2,2,2-Trichloroethanol IUPAC
Trichloromethanol Common, but less formal
Trichloroethyl alcohol Common
,B,B-Trichloroethanol Common
(Hydroxymethyl)trichloromethane Alternative

NSC 66407 Identifier

CAS Number 115-20-8

Physicochemical Data

Property Value Reference
Molecular Formula C2HsCIs0 [2][3]
Molecular Weight 149.40 g/mol [2][3]
Melting Point 17.8°C [4][5]
Boiling Point 151-154 °C [41[5]
Density 1.56 g/cm3 at 20 °C [2]

Water Solubility 83 g/L [1][4]

pKa 12.24 [41[6]
Vapor Pressure 1.3 hPaat 20 °C [2]
Appearance Clear, colorless to light yellow 1]

liquid

Synthesis and Reactions

2,2,2-Trichloroethanol can be synthesized through the reduction of trichloroacetaldehyde
(chloral). It is a versatile reagent in organic synthesis, primarily used for the introduction of the
2,2,2-trichloroethyl (Tce) protecting group.
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Experimental Protocol: Synthesis from
Trichloroacetaldehyde

While detailed industrial synthesis protocols are proprietary, a general laboratory-scale
synthesis involves the reduction of chloral or chloral hydrate. Methanotrophs have also been
shown to biologically transform chloral hydrate to 2,2,2-trichloroethanol.[7]

Reaction Scheme:
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Synthesis of 2,2,2-Trichloroethanol

[H] ClsC-CHO e ClsC-CHz0H
(e.g., NaBHa, Hz/catalyst) Trichloroacetaldehyde (Chloral) 2,2,2-Trichloroethanol

Mechanism of Action at GABA-A Receptor

2,2.2-Trichloroethanol

Allosteric
odulation

ncreased GABA efficacy

Chloride Channel Opening

Increased Cl- influx

Neuronal Hyperpolarization

Sedation / Hypnosis
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Metabolic Pathway of Chloroform

Cytochrome P450
(CYP2EL, CYP2A6)

Chloroform (CHCIs)

Oxidation

Trichloromethanol
(CIsC-OH)

Dehydrochlorination

Phosgene (COCIz2)

Reacts with
acromolecules

Hepatotoxicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1233427#synonyms-and-alternative-names-for-

trichloromethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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